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Compound of Interest

Compound Name: 2-Bromoisonicotinic acid

Cat. No.: B184069

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromoisonicotinic acid, also known by its IUPAC name 2-bromopyridine-4-carboxylic acid,
is a halogenated pyridine derivative. This compound serves as a crucial building block in
organic synthesis, particularly in the development of novel pharmaceutical and agrochemical
agents.[1][2] Its bifunctional nature, featuring both a reactive bromine atom and a carboxylic
acid group on a pyridine scaffold, allows for diverse chemical modifications, making it a
valuable intermediate in medicinal chemistry and material science.[1] This guide provides an in-
depth overview of its chemical properties, reactivity, and handling, compiled for professionals in
research and development.

Chemical and Physical Properties

2-Bromoisonicotinic acid is typically an off-white solid.[2] The key physical and chemical
properties are summarized below.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

2-bromopyridine-4-carboxylic
IUPAC Name » [3]
aci

2-Bromo-4-pyridinecarboxylic
Synonyms _ L [3]
acid, 2-Bromo-isonicotinic acid

CAS Number 66572-56-3 [3]
Molecular Formula CeHaBrNO2 [3]
Molecular Weight 202.01 g/mol [3]
Canonical SMILES C1=CN=C(C=C1C(=0)0O)Br [3]
InChikey YBTKGKVQEXAYEM- -

UHFFFAOYSA-N

Table 2: Physicochemical Data
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Property Value Source
Melting Point 200-203 °C Vendor Data
XLogP3 1.2 [3]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor
yarog p 3 (3]
Count
Rotatable Bond Count 1 [3]
Exact Mass 200.94254 Da [3]
No experimental data
available. Predicted for 3-
pKa o [4]
bromoisonicotinic acid:
0.60+0.10
Sparingly soluble in water.
- Soluble in organic solvents like
Solubility [415]

DMSO and

dimethylformamide.

Reactivity and Synthetic Applications

The chemical reactivity of 2-bromoisonicotinic acid is dominated by its two functional groups:
the bromine atom on the pyridine ring and the carboxylic acid. This dual reactivity makes it a
versatile synthetic intermediate.

¢ Reactions at the Bromine Atom: The bromine atom at the 2-position of the pyridine ring is
susceptible to displacement and can participate in various cross-coupling reactions.
Palladium-catalyzed reactions, such as Suzuki-Miyaura (using organoboron reagents) and
Stille (using organotin reagents) couplings, are commonly employed to form new carbon-
carbon bonds, introducing aryl or alkyl groups. These reactions are fundamental for
constructing complex biaryl structures often found in pharmaceuticals. The bromine can also
serve as a leaving group in nucleophilic aromatic substitution (SNAr) reactions.
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e Reactions at the Carboxylic Acid Group: The carboxylic acid moiety offers a wide range of
derivatization possibilities. It can be readily converted into esters, amides, acid chlorides,
and hydrazides through standard condensation reactions. For instance, esterification can be
achieved by reacting with an alcohol under acidic conditions. Conversion to the more
reactive acid chloride allows for facile reaction with a broad spectrum of nucleophiles to form

amides and other acyl derivatives.

The following diagram illustrates these potential reaction pathways.
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General Reactivity of 2-Bromoisonicotinic Acid

Carboxylic Acid Derivatization

2-Bromoisonicotinic Acid

R-OH, H* SOCL2/PCls R-B(OH)z, Pd catalyst R-Sn(Bu)s, Pd catalyst Nucleophile (e.g., R-NHz)

ing Functionalization

Suzuki Coupling Product Stille Coupling Product SNAr Product

Ester RaNH, coupling agent Acid Chloride (C-C bond formation) (C-C bond formation) (C-Nu bond formation)

RaNH

Amide
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Start:
2-Bromopyridine in THF

1. Cool to -78°C
2. Add LDA solution

'

Stir for 1 hour
(Deprotonation)

'

Add Dry Ice (CO2)

'

Stir for 1 hour
(Carboxylation)

'

Quench with Water

'

Aqueous Workup
(Wash with EtOAc)

'

Acidify with HCI

'

Extract with EtOAc

'

Dry, Filter, Concentrate

End:
Crude Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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